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Compound of Interest |

Compound Name: 4-(3-Fluorophenyl)cyclohexanone
CAS No.: 40503-87-5
Cat. No.: B1592197

Get Quote

This guide provides an in-depth analysis of the expected spectroscopic signature of 4-(3-
Fluorophenyl)cyclohexanone (CAS: 40503-87-5, Molecular Formula: C12H13FO, Molecular
Weight: 192.23 g/mol ).[1][2][3] Designed for researchers, medicinal chemists, and drug
development professionals, this document moves beyond a simple data sheet. It explains the
principles behind the expected spectral features, offering a predictive framework for the
structural verification and purity assessment of this important chemical entity. We will explore
the anticipated data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear
Magnetic Resonance (NMR) Spectroscopy (*H, 13C, and °F), grounding our predictions in
established spectroscopic principles and data from analogous structures.

Section 1: Mass Spectrometry (MS) - Elucidating the
Molecular Blueprint

Mass spectrometry is a cornerstone technique for determining the molecular weight and
elemental formula of a compound. For 4-(3-Fluorophenyl)cyclohexanone, Electron lonization
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(El) would be a standard method, providing both the molecular ion and characteristic fragment

ions that offer structural clues.

Expected Molecular lon and Fragmentation Pattern

The primary goal is to observe the molecular ion (M*e), which corresponds to the intact

molecule with one electron removed.

e Molecular lon (M*e): The expected molecular ion peak will appear at a mass-to-charge ratio
(m/z) of 192, consistent with the molecular weight of C12H13FO.

o Fragmentation Analysis: The fragmentation pattern of cyclic ketones is well-documented.[4]
The most significant cleavages typically occur adjacent to the carbonyl group (a-cleavage).
[5] The presence of the fluorophenyl ring introduces additional fragmentation pathways.

A proposed fragmentation workflow is detailed below:
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M)

Q-(3-FIuorophenyl)cyclohexanong

CO - CsH7 Ring cleavage Rearrangement & Cleavage

Fragment A Fragment B Fragment C Fragment D
m/z = 164 m/z =135 m/z = 95 m/z =55
Loss of CO a-cleavage (loss of CsH7) Fluorophenyl cation Cyclohexenone-derived cation

Initial Analysis

Synthesized Sample
4-(3-Fluorophenyl)cyclohexanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

o 2. 4-(3'-fluorophenyl)-cyclohexanone | 40503-87-5 [chemicalbook.com]

o 3. CAS 40503-87-5: 4-(3-Fluorophenyl)cyclohexanone [cymitquimica.com]
o 4. chem.libretexts.org [chem.libretexts.org]
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spectroscopic-characterization-of-4-3-fluorophenyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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